Cas no 661482-58-2 (1-Hexanone, 2-propyl-1-(2-thienyl)-, (2S)-)

• Product Name: 1-Hexanone, 2-propyl-1-(2-thienyl)-, (2S)-
• CAS No: 661482-58-2
• MF: C₁₃H₂₀OS
• MW: 224.362302780151
• CID: 1704485
• Update Time: 2024-08-31

1-Hexanone, 2-propyl-1-(2-thienyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanone, 2-propyl-1-(2-thienyl)-, (2S)-

• Inchi： 1S/C13H20OS/c1-3-5-8-11(7-4-2)13(14)12-9-6-10-15-12/h6,9-11H,3-5,7-8H2,1-2H3/t11-/m0/s1
• InChI Key： BNAPURDLTIHTOF-NSHDSACASA-N
• SMILES： C(C1SC=CC=1)(=O)[C@@H](CCC)CCCC

Computed Properties

• Exact Mass: 224.1236

Experimental Properties

• Density: 0.991±0.06 g/cm3(Predicted)
• Boiling Point: 322.3±15.0 °C(Predicted)
• PSA: 17.07